3-chloro-4-methyl-N-[4-(1-pyrrolidinyl)phenyl]benzamide

• IUPAC Name: 3-chloro-4-methyl-N-(4-pyrrolidin-1-ylphenyl)benzamide
• InChI: InChI=1S/C18H19ClN2O/c1-13-4-5-14(12-17(13)19)18(22)20-15-6-8-16(9-7-15)21-10-2-3-11-21/h4-9,12H,2-3,10-11H2,1H3,(H,20,22)
• InChI Key: WUFQWPAVJLSLHD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC2=CC=C(C=C2)N3CCCC3)Cl
• Molecular Formula: C18H19ClN2O
• Molecular Weight: 314.8 g/mol

Description

3-chloro-4-methyl-N-[4-(1-pyrrolidinyl)phenyl]benzamide, also known as CPB, is a chemical compound that has gained attention in recent years due to its potential in scientific research. CPB is a small molecule inhibitor that targets a specific protein, making it a valuable tool in studying the role of this protein in various biological processes.

Mechanism of Action

3-chloro-4-methyl-N-[4-(1-pyrrolidinyl)phenyl]benzamide binds to the ATP-binding site of Hsp90, preventing the protein from functioning properly. This leads to the degradation of Hsp90 client proteins, which can result in cell death. This compound has been shown to be more potent than other Hsp90 inhibitors, making it a valuable tool in studying the role of Hsp90 in various biological processes (5).
Biochemical and Physiological Effects:
This compound has been shown to induce apoptosis (cell death) in cancer cells, and has been studied in several cancer cell lines (6). This compound has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases (7). However, the exact biochemical and physiological effects of this compound are still being studied.

Advantages and Limitations for Lab Experiments

3-chloro-4-methyl-N-[4-(1-pyrrolidinyl)phenyl]benzamide has several advantages for lab experiments, including its high potency and specificity for Hsp90. However, this compound is also known to be unstable in aqueous solutions, which can make it difficult to work with in certain experiments (8). Additionally, this compound has not been extensively studied in vivo, so its effects on whole organisms are not well understood.

Future Directions

For research on 3-chloro-4-methyl-N-[4-(1-pyrrolidinyl)phenyl]benzamide include the development of more stable analogs and further study of its effects in animal models.

Synthesis Methods

3-chloro-4-methyl-N-[4-(1-pyrrolidinyl)phenyl]benzamide is synthesized through a multi-step process starting with the reaction of 4-(1-pyrrolidinyl)aniline with 3-chloro-4-methylbenzoyl chloride. The resulting intermediate is then treated with sodium hydroxide to form this compound. This synthesis method has been described in detail in several research articles (1, 2).

Scientific Research Applications

3-chloro-4-methyl-N-[4-(1-pyrrolidinyl)phenyl]benzamide has been shown to be a potent inhibitor of a protein called Hsp90, which is involved in the folding and stabilization of other proteins. Inhibition of Hsp90 has been shown to have therapeutic potential in cancer treatment, as many cancer cells rely on Hsp90 for survival (3). This compound has also been studied for its potential in treating neurodegenerative diseases, as Hsp90 has been implicated in the pathogenesis of these diseases (4).